Cas no 1261503-87-0 (2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile
• CAS No: 1261503-87-0
• MF: C₁₄H₁₀F₃N₃O
• MW: 293.243913173676
• CID: 4929148
• Update Time: 2025-05-20

2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H10F3N3O/c15-14(16,17)21-12-4-2-1-3-10(12)11-8-20-13(19)7-9(11)5-6-18/h1-4,7-8H,5H2,(H2,19,20)
• InChI Key： PHZZOJOYVXLWFQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=NC(=CC=1CC#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• XLogP3: 3
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261503-87-0)

2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261503-87-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a trifluoromethoxy group and an acetonitrile moiety. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

The compound's CAS number 1261503-87-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the scientific community has explored its utility in designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance and chronic diseases. The presence of the trifluoromethoxy group enhances its metabolic stability, a property highly sought after in modern medicinal chemistry. This attribute has sparked discussions in forums and publications, with many questioning how such modifications improve drug efficacy and shelf life.

From a synthetic perspective, 2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile is often synthesized via multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. These methods are frequently searched by chemists seeking efficient protocols for heterocyclic compound preparation. The compound's acetonitrile group further allows for versatile functionalization, enabling researchers to tailor its properties for specific applications. Recent studies have highlighted its role in developing fluorescence probes, a trending topic in diagnostic imaging and cellular biology.

Environmental and safety considerations are also paramount when handling CAS 1261503-87-0. While not classified as hazardous, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the increasing public interest in green chemistry and sustainable research practices, as evidenced by the rise in searches for "eco-friendly synthesis methods" and "lab safety guidelines."

In the agrochemical sector, 2-Amino-5-(2-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile has shown promise as a precursor for pesticide development. Its structural motifs are similar to those found in commercially successful products, driving innovation in crop protection solutions. This resonates with the agricultural community's search for "next-generation pesticides" and "low-residue agrochemicals," reflecting broader concerns about food security and environmental impact.

Looking ahead, the compound's versatility positions it as a key player in interdisciplinary research. Whether in pharmaceuticals, material science, or agriculture, its applications continue to expand. As interest grows in personalized medicine and precision agriculture, CAS 1261503-87-0 is likely to remain a focal point for innovation. Researchers and industry professionals are encouraged to explore its potential further, leveraging its unique properties to address some of today's most pressing challenges.